Cas no 1807210-47-4 (5-Bromo-2-methyl-4-nitrobenzyl alcohol)

• Product Name: 5-Bromo-2-methyl-4-nitrobenzyl alcohol
• CAS No: 1807210-47-4
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 4789601
• Update Time: 2023-08-17

5-Bromo-2-methyl-4-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methyl-4-nitrobenzyl alcohol

• Inchi： 1S/C8H8BrNO3/c1-5-2-8(10(12)13)7(9)3-6(5)4-11/h2-3,11H,4H2,1H3
• InChI Key： SEPMDIQRBVZVMV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=C(CO)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 1.9
• Topological Polar Surface Area: 66